Cas no 1361489-62-4 (2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361489-62-4
• MF: C₁₁H₅Cl₃FNO
• MW: 292.520903348923
• CID: 4800199
• Update Time: 2025-06-11

2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FNO/c12-5-1-7(13)11(8(14)2-5)6-3-10(15)16-4-9(6)17/h1-4,17H
• InChI Key： YOWLKYUFMMCLCJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(N=CC=1O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 4.4
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine

Introduction to 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine (CAS No. 1361489-62-4)

2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic aromatic molecule, identified by the CAS number 1361489-62-4, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound’s structure incorporates a pyridine core, flanked by a fluoro group, a hydroxyl group, and a 2,4,6-trichlorophenyl substituent, which collectively contribute to its distinct chemical properties and reactivity.

The synthesis of 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine involves a series of carefully orchestrated chemical reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the fluoro group at the 2-position of the pyridine ring imparts electronic and steric effects that can modulate the compound’s interactions with biological targets. Similarly, the hydroxyl group at the 5-position introduces polarity and hydrogen bonding capabilities, enhancing its solubility and binding affinity. The presence of the 2,4,6-trichlorophenyl moiety further enriches the compound’s pharmacophoric features, providing multiple sites for interaction with biological receptors.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological profile of 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine with remarkable accuracy. Molecular docking studies have revealed that this compound exhibits promising binding affinity for various enzymes and receptors implicated in therapeutic pathways. Notably, its structural motifs are reminiscent of known bioactive molecules, suggesting potential applications in treating a range of diseases. The fluoro-substituted pyridines have been extensively studied for their role in enhancing metabolic stability and bioavailability, making them valuable scaffolds in drug design.

In the context of oncology research, 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine has been explored as a lead compound for developing novel anticancer agents. The combination of halogenated aromatic rings with heterocyclic structures often yields molecules with potent cytotoxic effects. Preliminary in vitro assays have demonstrated that derivatives of this compound exhibit selective toxicity toward certain cancer cell lines while maintaining low toxicity in normal cells. This selectivity is attributed to the precise modulation of electronic distributions and steric hindrance within the molecule.

The hydroxyl group in 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine also plays a crucial role in its biological activity. Hydroxylated aromatic compounds are well-documented for their ability to engage in hydrogen bonding interactions with biological targets. This feature is particularly advantageous in designing drugs that require tight binding to their receptors for efficacy. Additionally, the presence of multiple halogen atoms enhances lipophilicity and improves membrane permeability, which are critical factors for drug absorption and distribution.

From an industrial perspective, the synthesis of 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine presents both challenges and opportunities. The availability of high-purity starting materials is essential for achieving scalable production without compromising yield or quality. Advances in green chemistry have led to the development of more sustainable synthetic routes that minimize waste and reduce environmental impact. These innovations are particularly relevant as regulatory pressures continue to emphasize eco-friendly practices in pharmaceutical manufacturing.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine can enhance metabolic stability by preventing unwanted degradation pathways. Furthermore, fluorine’s ability to influence molecular conformation can fine-tune binding interactions with biological targets. In 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine, these effects are synergistically combined with other structural features to create a versatile pharmacological tool.

Future research directions for 2-Fluoro-5-hydroxy-4-(2,4,6-trichlorophenyl)pyridine include exploring its potential as an intermediate in multi-target drug discovery programs. By leveraging structure-based design principles, chemists can modify this scaffold to develop molecules with enhanced therapeutic profiles. The integration of machine learning algorithms into virtual screening processes has accelerated the identification of novel derivatives with improved efficacy and reduced side effects.

In conclusion, 2 - Fluoro - 5 - hydroxy - 4 - ( 2 , 4 , 6 - trichlorophenyl ) pyridine ( CAS No . 1361489 - 62 - 4 ) represents a compelling example of how structural complexity can be harnessed to develop innovative therapeutic agents . Its unique combination of functional groups makes it a valuable building block for further exploration in medicinal chemistry . As research continues to uncover new applications for this compound , its significance in addressing unmet medical needs is likely to grow .